Cas no 33472-02-5 (Benzenepropanenitrile, a-oxo-)

• Product Name: Benzenepropanenitrile, a-oxo-
• CAS No: 33472-02-5
• MF: C₉H₇NO
• MW: 145.157982110977
• MDL: MFCD22412349
• CID: 1458032
• Update Time: 2025-06-14

Benzenepropanenitrile, a-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, a-oxo-
• 2-oxo-3-phenylpropanenitrile

• MDL： MFCD22412349
• Inchi： 1S/C9H7NO/c10-7-9(11)6-8-4-2-1-3-5-8/h1-5H,6H2
• InChI Key： PDSCZVMBATVEML-UHFFFAOYSA-N
• SMILES： C(#N)C(=O)CC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Benzenepropanenitrile, a-oxo-

Comprehensive Overview of Benzenepropanenitrile, a-oxo- (CAS No. 33472-02-5): Properties, Applications, and Industry Insights

Benzenepropanenitrile, a-oxo- (CAS No. 33472-02-5) is an organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and specialty chemical synthesis. This aromatic nitrile derivative features a carbonyl group (a-oxo) attached to a benzenepropanenitrile backbone, making it a valuable intermediate in fine chemical manufacturing. Its molecular structure, C9H7NO, combines reactivity with stability, enabling diverse functionalization pathways.

In recent years, the demand for high-purity Benzenepropanenitrile, a-oxo- has surged due to its role in synthesizing active pharmaceutical ingredients (APIs) and flavor & fragrance compounds. Researchers frequently search for "CAS 33472-02-5 solubility" or "a-oxo nitrile synthesis methods," reflecting growing interest in its physicochemical properties and scalable production techniques. The compound’s low toxicity profile and compatibility with green chemistry principles align with today’s emphasis on sustainable chemical processes.

The pharmaceutical industry leverages Benzenepropanenitrile, a-oxo- as a precursor for heterocyclic compounds like pyrazoles and isoxazoles, which are pivotal in drug discovery. Its electron-withdrawing nitrile group enhances reactivity in Michael addition reactions, a topic trending in organic chemistry forums. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity, addressing frequent queries like "CAS 33472-02-5 analytical standards."

Beyond pharmaceuticals, this compound finds utility in agrochemical formulations, particularly in developing crop protection agents. Its ability to act as a building block for pyrethroid analogs has garnered attention in pest control research. Environmental scientists also explore its biodegradation pathways, responding to searches on "a-oxo nitrile environmental impact." Regulatory compliance databases often cite CAS 33472-02-5 under REACH and FDA guidelines, ensuring safe handling and transport.

Innovations in catalytic oxidation have optimized the synthesis of Benzenepropanenitrile, a-oxo-, reducing byproducts and energy consumption. Patent literature highlights its use in photovoltaic materials and OLED intermediates, tapping into the renewable energy sector’s growth. FAQs such as "alternative routes to a-oxo nitriles" or "33472-02-5 price trends" reflect market dynamics and cost-efficiency concerns.

Storage recommendations for CAS 33472-02-5 emphasize anhydrous conditions and UV-protective packaging to prevent degradation. Suppliers increasingly provide custom synthesis services for derivatives, catering to niche applications. The compound’s spectral data (IR, NMR) remains a hot topic in academic circles, with publications detailing its vibrational modes and spin-spin coupling patterns.

In conclusion, Benzenepropanenitrile, a-oxo- exemplifies the intersection of traditional organic chemistry and cutting-edge industrial applications. Its adaptability across sectors—from life sciences to advanced materials—ensures enduring relevance. As synthetic methodologies evolve, this compound will continue to inspire innovations aligned with global trends in precision chemistry and circular economy principles.